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Compound of Interest

Compound Name: Nervonyl methane sulfonate

Cat. No.: B15600796

Technical Support Center: Nervonyl Methane
Sulfonate

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the quality control and assurance of nervonyl
methane sulfonate.

Frequently Asked Questions (FAQSs)

Q1: What is Nervonyl Methane Sulfonate?

Al: Nervonyl methane sulfonate (CAS No. 51040-60-9), also known as (Z)-15-Tetracosen-1-
ol methanesulfonate, is an organosulfur compound.[1] It is a derivative of nervonic acid, a long-
chain monounsaturated omega-9 fatty acid.[2] Its molecular formula is C25H5003S.[1][3]

Q2: What are the recommended storage conditions for Nervonyl Methane Sulfonate?

A2: To ensure stability and prevent degradation, Nervonyl Methane Sulfonate should be
stored in a freezer at -20°C.[1][3] It is advisable to keep the container tightly sealed to protect it
from moisture.

Q3: What is the typical purity of commercially available Nervonyl Methane Sulfonate?
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A3: Commercial suppliers typically offer Nervonyl Methane Sulfonate with a purity of greater
than 99%.[1][3]

Q4: What are potential impurities in Nervonyl Methane Sulfonate?

A4: Potential impurities could include residual starting materials from its synthesis, such as
nervonyl alcohol or methanesulfonic acid. Other possible impurities might be byproducts of the
reaction or small amounts of related fatty acid methane sulfonates. In the broader context of
methanesulfonate synthesis, genotoxic impurities like methyl methanesulfonate (MMS) and
ethyl methanesulfonate (EMS) can be a concern if corresponding alcohols are present during
manufacturing.[4][5][6]

Q5: In what solvents is Nervonyl Methane Sulfonate soluble?

A5: While specific solubility data for nervonyl methane sulfonate is not readily available,
based on its long hydrocarbon chain, it is expected to be soluble in nonpolar organic solvents
such as hexane, heptane, and dichloromethane. Its solubility in polar solvents like water is
expected to be very low.

Troubleshooting Guides

This section addresses common issues that may arise during the handling and analysis of
Nervonyl Methane Sulfonate.
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Problem

Potential Cause

Suggested Solution

Low Purity Detected by
GC/HPLC

- Incomplete reaction during
synthesis.- Degradation of the
compound due to improper

storage.

- Review the synthetic
procedure for potential
optimizations.- Ensure the
compound has been stored at
the recommended -20°C in a

tightly sealed container.[1][3]

Precipitation in Solution

- Poor solubility in the chosen
solvent.- The solution is

supersaturated.

- Select a more appropriate
nonpolar solvent.- Gently warm
the solution or use sonication
to aid dissolution.- Prepare a

more dilute solution.

Inconsistent Analytical Results

- Inconsistent sample
preparation.- Instrument

variability.

- Standardize the sample
preparation protocol.- Calibrate
the analytical instrument

before each use.

Appearance of Unexpected

Peaks in Chromatogram

- Contamination of the
sample.- Degradation of the

compound.

- Use high-purity solvents and
clean glassware.- Analyze a
freshly prepared sample to
check for degradation

products.

Experimental Protocols

Below are detailed methodologies for key quality control experiments for Nervonyl Methane

Sulfonate.

Purity Determination by Gas Chromatography (GC)

This method is suitable for analyzing the fatty acid methyl ester derived from nervonyl

methane sulfonate.

e Instrumentation: Gas chromatograph with a Flame lonization Detector (FID).
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e Column: A highly polar capillary column, such as one coated with 100% poly(biscyanopropyl
siloxane), is recommended for separating fatty acid methyl esters.[7]

o Carrier Gas: Hydrogen or Helium.

e Injector Temperature: 250°C.

e Detector Temperature: 300°C.

e Oven Temperature Program:

o Initial temperature: 150°C, hold for 1 minute.

o Ramp to 200°C at 10°C/minute.

o Ramp to 240°C at 5°C/minute, hold for 10 minutes.

o Sample Preparation (Transesterification):

[e]

Accurately weigh about 10 mg of nervonyl methane sulfonate into a screw-cap tube.
o Add 2 mL of 1% sulfuric acid in methanol.

o Heat at 80-100°C for 1 hour.

o Cool to room temperature.

o Add 1 mL of hexane and 1 mL of 0.9% NaCl solution.

o Vortex and centrifuge to separate the layers.

o Inject the upper hexane layer into the GC.[8]

o Data Analysis: Calculate the purity based on the peak area percentage of the nervonyl
methyl ester relative to all other peaks.

Identity Confirmation by Mass Spectrometry (MS)

 Instrumentation: Mass spectrometer coupled with a GC or LC system.
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« lonization Mode: Electrospray lonization (ESI) or Electron Impact (El).
e Analysis:

o In positive ion mode, expect to observe the molecular ion [M+H]+ or [M+Na]+. For
nervonyl methane sulfonate (MW: 430.73), these would be at m/z 431.73 and 453.71,
respectively.

o Analyze the fragmentation pattern to confirm the structure.

Structural Elucidation by Nuclear Magnetic Resonance
(NMR) Spectroscopy

» Solvent: Deuterated chloroform (CDCI3).

e 1H NMR:

o

Expect signals from the methyl group of the methanesulfonate moiety around 2.8-3.0 ppm
(singlet, 3H).

o

The methylene group attached to the oxygen of the sulfonate ester should appear around
4.2-4.4 ppm (triplet, 2H).

o

The vinyl protons of the cis-double bond will be in the region of 5.3-5.4 ppm (multiplet,
2H).

o

The long alkyl chain will show a complex of signals between 0.8 and 2.1 ppm.
e 13C NMR:

o The carbon of the methyl group in the methanesulfonate will be around 37-39 ppm.

o

The carbon of the methylene group attached to the sulfonate oxygen will be in the 68-70
ppm region.

o

The carbons of the double bond will appear around 129-131 ppm.

(¢]

The carbons of the long alkyl chain will resonate between 14 and 32 ppm.
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Data Presentation

Table 1: Typical Specifications for Nervonyl Methane Sulfonate

Parameter Specification Analytical Method

Appearance White to off-white solid Visual Inspection

Purity >99% GC or HPLC

Identity Conforms to structure NMR, MS

Molecular Weight 430.73 g/mol [1] Mass Spectrometry
Visualizations

Data Review & Disposition

Sample Reception & Initial Checks Analytical Testing

Receive Nervonyl
Methane Sulfonate Sample

Identity Confirmation
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Visual Inspection
(Color, Form)

Documentation Review
(CoA, MSDS)

Purity Analysis
(GCIHPLC)

Compare Results
& o

Residual Solvent Analysis
(Headspace GC)
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Caption: Quality Control Workflow for Nervonyl Methane Sulfonate.
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Caption: Troubleshooting Decision Tree for Analytical Issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. larodan.com [larodan.com]

2. Nervonic acid - Wikipedia [en.wikipedia.org]

3. NERVONYL METHANE SULFONATE | 51040-60-9 | INDOFINE Chemical Company
[indofinechemical.com]

o 4. Determination of Methyl Methanesulfonate and Ethyl Methylsulfonate in New Drug for the
Treatment of Fatty Liver Using Derivatization Followed by High-Performance Liquid
Chromatography with Ultraviolet Detection - PMC [pmc.ncbi.nlm.nih.gov]

e 5. researchgate.net [researchgate.net]

e 6. pgri.org [pgri.org]

e 7. Tutorial for the Characterization of Fatty Acid Methyl Esters by Gas Chromatography with
Highly Polar Capillary Columns - PubMed [pubmed.ncbi.nim.nih.gov]

¢ 8. benchchem.com [benchchem.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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